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Compound Name: 2',3',4'-Trihydroxychalcone
CAS No.: 1482-74-2
Cat. No.: B600758
Get Quote
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As a Senior Application Scientist, it is understood that the integrity of your research extends to
the entire lifecycle of the materials you employ, including their safe and responsible disposal.
This guide provides a detailed protocol for the proper disposal of 2',3",4'-Trihydroxychalcone,
a flavonoid compound. While specific disposal data for this exact molecule is limited, the
procedures outlined here are grounded in the established best practices for the chalcone
chemical class and general laboratory safety principles, ensuring a framework that is both
scientifically sound and operationally secure.

The core principle of this guide is risk mitigation. We will treat 2',3",4'-Trihydroxychalcone as a
hazardous substance, a necessary precaution based on data from its supplier and structurally
similar compounds. Adherence to these protocols is essential for personnel safety, regulatory
compliance, and environmental stewardship.

Hazard Profile and Immediate Safety Precautions

Understanding the hazard profile is the first step in safe handling and disposal. 2',3',4'-
Trihydroxychalcone is classified with the GHSO07 pictogram, indicating it is an irritant and
harmful.[1] The primary documented hazard is that it is harmful if swallowed.[1] Data on related
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chalcone compounds suggest potential for skin and eye irritation.[2][3] Therefore, a cautious
and proactive approach to safety is mandatory.

Engineering Controls

All handling and preparation for disposal must be conducted in a well-ventilated area.

e Chemical Fume Hood: To prevent the inhalation of fine dust or aerosols, it is imperative to
conduct all manipulations, including weighing and transferring the compound, within a
certified chemical fume hood.[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is your primary line of defense against exposure. The following should be
worn at all times when handling 2',3",4'-Trihydroxychalcone:[3][5]

o Eye Protection: Chemical safety goggles or a face shield are required.
o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be used.
» Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

The table below summarizes the critical safety and hazard information.
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Parameter Information Source(s)
GHS Pictogram GHSO07: Harmful/Irritant [1]
Hazard Statements H302: Harmful if swallowed [1]

P260: Do not breathe
dust/fume/gas/mist/vapours/sp
rayP301+P310: IF

Precautionary Statements ] [1]
SWALLOWED: Immediately
call a POISON
CENTER/doctor
Potential for skin and eye

Assumed Hazards o [2][3]
irritation

Primary Engineering Control Chemical Fume Hood [4][5]

Step-by-Step Disposal Protocol

The disposal of 2',3",4'-Trihydroxychalcone must be managed as hazardous chemical waste.
Under no circumstances should this compound, its solutions, or contaminated materials be
disposed of down the drain or in the regular trash.[4][5][6] Drain disposal can introduce
pharmaceutically active compounds into waterways, where they can harm aquatic life and
persist in the environment.[7]

Step 1: Waste Identification and Segregation

Proper segregation is critical to prevent potentially dangerous chemical reactions between
incompatible waste streams.[4][8]

e Solid Waste: This stream includes the pure 2',3',4'-Trihydroxychalcone powder, any
contaminated disposable items (e.g., weigh boats, gloves, paper towels), and absorbent
materials used for spill cleanup.

o Liquid Waste: This stream includes any solutions containing 2',3',4'-Trihydroxychalcone.
These must be collected separately. Ensure the waste container is chemically compatible
with the solvent used (e.g., a glass container for organic solvents).
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Step 2: Containerization

Select appropriate containers for waste collection.
o Use a designated, sealable, and clearly labeled hazardous waste container.[4][9]
o For solid waste, a wide-mouth polyethylene or glass container with a screw cap is ideal.

» For liquid waste, use a leak-proof container, ensuring it is not filled beyond 90% capacity to
allow for vapor expansion.

Step 3: Labeling

Accurate labeling is a regulatory requirement and ensures safe handling by all personnel,
including your institution's environmental health and safety (EHS) team.

The label must clearly state "Hazardous Waste."[4]

List the full chemical name: "2',3",4'-Trihydroxychalcone."

For liquid waste, list all components, including solvents and their approximate percentages.

Include the date the waste was first added to the container.

Step 4: Temporary Storage

Store the sealed waste containers in a designated satellite accumulation area (SAA).[4][8]
e The SAA should be at or near the point of waste generation.

It must be a secure, well-ventilated area, away from general laboratory traffic and
incompatible materials.

o Follow all institutional guidelines for the storage of hazardous waste.

Step 5: Final Disposal

The final disposal must be handled by trained professionals.
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« Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.[5]

+ Provide them with all necessary information about the waste stream as detailed on your
label.

¢ Do not attempt to transport or dispose of the waste yourself.

The following diagram illustrates the decision-making workflow for the disposal process.

Waste Generation
(2',3',4'-Trihydroxychalcone)
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Solid Waste L|quid Waste
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Y

3. Store in Designated
Satellite Accumulation Area
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Click to download full resolution via product page

Caption: Disposal workflow for 2',3",4'-Trihydroxychalcone waste.
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Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and
environmental contamination.

Small Spills

o Ensure the area is well-ventilated; if not in a fume hood, evacuate personnel and restrict
access.[9]

e Wearing your full PPE, gently cover the spilled solid with an inert absorbent material (e.qg.,
vermiculite, sand) to prevent dust generation.[4][10]

o Carefully scoop the material and absorbent into your designated solid hazardous waste
container.[6][10]

o Decontaminate the spill area with a suitable solvent (such as ethanol or isopropanol)
followed by soap and water.

o Place all cleanup materials (gloves, wipes, etc.) into the hazardous waste container.
Large Spills

o Evacuate the area immediately and alert colleagues.

o Contact your institution's EHS or emergency response team without delay.[4]

» Provide them with the name of the chemical and the approximate quantity spilled.

» Do not attempt to clean up a large spill unless you are specifically trained and equipped to
do so.

By adhering to this comprehensive guide, you contribute to a culture of safety and
responsibility, ensuring that your valuable research does not come at the cost of personal or
environmental health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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